Hematoxylin
Overview
Description
Hematoxylin appears as white to yellowish crystals that redden on exposure to light. (NTP, 1992)
Haematoxylin is an organic heterotetracyclic compound 7,11b-dihydroindeno[2,1-c]chromene carrying five hydroxy substituents at positions 3, 4, 6a, 9 and 10. The most important and most used dye in histology, histochemistry, histopathology and in cytology. It has a role as a plant metabolite and a histological dye. It is an organic heterotetracyclic compound, a polyphenol, a tertiary alcohol and an oxacycle.
Hematoxylin is a natural product found in Haematoxylum campechianum with data available.
A dye obtained from the heartwood of logwood (Haematoxylon campechianum Linn., Leguminosae) used as a stain in microscopy and in the manufacture of ink.
Scientific Research Applications
Nuclear Staining in Histology : Hematoxylin is most well-known for its role as a nuclear stain in the hematoxylin and eosin (H&E) staining method. It specifically binds to nucleic acids in cell nuclei, making it a vital dye for visualizing cell structures under a microscope (Titford, 2005).
Immunohistochemistry : It serves as a background or counterstain in immunohistochemistry. While the primary antibodies bind to specific antigens, hematoxylin provides the contrast needed to visualize the cell structures and understand the distribution and localization of the target antigens (L. L. de Matos et al., 2010).
Cancer Research : Hematoxylin has been investigated for its effects on malignant tumors. It's believed to have properties that can inhibit tumor growth and metastasis, and enhance the effects of chemotherapy in various cancers, including those of the lung, stomach, and breast (Sun Gui-zhi, 2013).
Immunomodulation : Hematoxylin is also studied for its effects on the immune system. It may modulate immune responses, which can have implications in treating diseases and understanding the immune mechanism, particularly in cancer treatment (Sun Gui-zhi, 2013).
Bio-sensing and Vibrational Studies : Hematoxylin has found use in more unusual applications, such as a component in biosensors and in studying the vibrational properties of materials like wood (Cooksey, 2020).
Chelatometric Titrations : In chemistry, hematoxylin has been used as an indicator in chelatometric titration of metals. It provides color reactions with various metals, making it useful in the quantitative analysis of metal ions (A. C. S. Costa, 1960).
Computational Pathology : In recent years, Hematoxylin has been part of computational pathology research for color normalization and augmentation in histopathology H&E images. This helps in building more robust models for disease diagnosis and understanding tissue structures (Otálora et al., 2022).
properties
IUPAC Name |
7,11b-dihydro-6H-indeno[2,1-c]chromene-3,4,6a,9,10-pentol | |
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InChI |
InChI=1S/C16H14O6/c17-10-2-1-8-13-9-4-12(19)11(18)3-7(9)5-16(13,21)6-22-15(8)14(10)20/h1-4,13,17-21H,5-6H2 | |
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InChI Key |
WZUVPPKBWHMQCE-UHFFFAOYSA-N | |
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Canonical SMILES |
C1C2=CC(=C(C=C2C3C1(COC4=C3C=CC(=C4O)O)O)O)O | |
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Molecular Formula |
C16H14O6 | |
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Record name | HEMATOXYLIN | |
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DSSTOX Substance ID |
DTXSID00859439 | |
Record name | 7,11b-Dihydrobenzo[b]indeno[1,2-d]pyran-3,4,6a,9,10(6H)-pentol | |
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Molecular Weight |
302.28 g/mol | |
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Physical Description |
Hematoxylin appears as white to yellowish crystals that redden on exposure to light. (NTP, 1992), Trihydrate: White to yellowish solid; Turns red when exposed to light; [Merck Index] Slightly beige powder; [MSDSonline] | |
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Solubility |
Slightly soluble in cold; soluble in hot (NTP, 1992) | |
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Mechanism of Action |
BRAZILIN, TOGETHER WITH HEMATOXYLIN, A CONSTITUENT OF HAEMATOXYLON CAMPECHIANUM WOOD, EXHIBITED ANTIINFLAMMATORY ACTIVITIES IN CARRAGEENIN-INDUCED RAT PAW EDEMA TEST & FERTILE EGG TEST. | |
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Product Name |
Hematoxylin | |
CAS RN |
517-28-2, 17647-60-8 | |
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Melting Point |
212 to 248 °F (NTP, 1992) | |
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